Cas no 78164-32-6 (1,2-BENZENEDICARBOXYLIC ACID, 4,5-BIS(TRIFLUOROMETHYL)-)
78164-32-6 structure
Product Name:1,2-BENZENEDICARBOXYLIC ACID, 4,5-BIS(TRIFLUOROMETHYL)-
CAS No:78164-32-6
MF:C10H4F6O4
MW:302.126784324646
CID:3179542
PubChem ID:12717788
Update Time:2025-04-21
1,2-BENZENEDICARBOXYLIC ACID, 4,5-BIS(TRIFLUOROMETHYL)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-BENZENEDICARBOXYLIC ACID, 4,5-BIS(TRIFLUOROMETHYL)-
- SCHEMBL15920412
- 4,5-bis(trifluoromethyl)phthalic acid
- DTXSID001215644
- 78164-32-6
- 4,5-Bis(trifluoromethyl)-1,2-benzenedicarboxylic acid
- BRLPDRSOUVMXEW-UHFFFAOYSA-N
-
- Inchi: 1S/C10H4F6O4/c11-9(12,13)5-1-3(7(17)18)4(8(19)20)2-6(5)10(14,15)16/h1-2H,(H,17,18)(H,19,20)
- InChI Key: BRLPDRSOUVMXEW-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(=O)O)C(C(=O)O)=CC=1C(F)(F)F)(F)F
Computed Properties
- Exact Mass: 302.00137758Da
- Monoisotopic Mass: 302.00137758Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 74.6Ų
1,2-BENZENEDICARBOXYLIC ACID, 4,5-BIS(TRIFLUOROMETHYL)- Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
78164-32-6 (1,2-BENZENEDICARBOXYLIC ACID, 4,5-BIS(TRIFLUOROMETHYL)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk